Cas no 1695299-17-2 (tert-butyl 3-iodo-4-2-(2-methoxyethoxy)ethoxypyrrolidine-1-carboxylate)

Tert-butyl 3-iodo-4-[2-(2-methoxyethoxy)ethoxy]pyrrolidine-1-carboxylate is a versatile intermediate in organic synthesis, particularly in the preparation of complex pyrrolidine-based compounds. Its key structural features include a Boc-protected amine, an iodine substituent for further functionalization, and a polyether side chain enhancing solubility in polar solvents. The tert-butyloxycarbonyl (Boc) group provides stability under basic conditions while allowing selective deprotection under acidic conditions. The iodine moiety facilitates cross-coupling reactions, such as Suzuki or Sonogashira couplings, enabling diverse derivatization. The ethylene glycol linker improves hydrophilicity, making it useful for applications in medicinal chemistry and materials science. This compound is valued for its synthetic flexibility and utility in constructing pharmacophores or functionalized heterocycles.
tert-butyl 3-iodo-4-2-(2-methoxyethoxy)ethoxypyrrolidine-1-carboxylate structure
1695299-17-2 structure
Product Name:tert-butyl 3-iodo-4-2-(2-methoxyethoxy)ethoxypyrrolidine-1-carboxylate
CAS No:1695299-17-2
MF:C14H26INO5
MW:415.264417171478
CID:6404417
PubChem ID:114775161
Update Time:2025-05-20

tert-butyl 3-iodo-4-2-(2-methoxyethoxy)ethoxypyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl 3-iodo-4-2-(2-methoxyethoxy)ethoxypyrrolidine-1-carboxylate
    • tert-butyl 3-iodo-4-[2-(2-methoxyethoxy)ethoxy]pyrrolidine-1-carboxylate
    • EN300-1135614
    • 1695299-17-2
    • Inchi: 1S/C14H26INO5/c1-14(2,3)21-13(17)16-9-11(15)12(10-16)20-8-7-19-6-5-18-4/h11-12H,5-10H2,1-4H3
    • InChI Key: LLDBICBJIRKOOE-UHFFFAOYSA-N
    • SMILES: IC1CN(C(=O)OC(C)(C)C)CC1OCCOCCOC

Computed Properties

  • Exact Mass: 415.08557g/mol
  • Monoisotopic Mass: 415.08557g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 9
  • Complexity: 321
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 57.2Ų

tert-butyl 3-iodo-4-2-(2-methoxyethoxy)ethoxypyrrolidine-1-carboxylate Pricemore >>

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Additional information on tert-butyl 3-iodo-4-2-(2-methoxyethoxy)ethoxypyrrolidine-1-carboxylate

Introduction to Tert-butyl 3-iodo-4-2-(2-methoxyethoxy)ethoxypyrrolidine-1-carboxylate (CAS No. 1695299-17-2)

Tert-butyl 3-iodo-4-2-(2-methoxyethoxy)ethoxypyrrolidine-1-carboxylate (CAS No. 1695299-17-2) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its intricate molecular structure, holds promise for various applications in medicinal chemistry and drug design. Its unique chemical properties make it a valuable tool for synthetic chemists and biologists exploring novel therapeutic agents.

The molecular structure of tert-butyl 3-iodo-4-2-(2-methoxyethoxy)ethoxypyrrolidine-1-carboxylate incorporates several key functional groups that contribute to its reactivity and utility. The presence of an iodine atom at the 3-position and ester functionalities at the 1-position provides multiple sites for further chemical modifications. These modifications are crucial for tailoring the compound's properties to meet specific biological targets and improve pharmacokinetic profiles.

In recent years, there has been a growing interest in pyrrolidine derivatives due to their diverse biological activities. Pyrrolidine scaffolds are commonly found in natural products and pharmaceuticals, exhibiting a wide range of pharmacological effects. The introduction of halogen atoms, such as iodine, into these structures often enhances their binding affinity to biological targets, making them more effective in drug development.

The synthesis of tert-butyl 3-iodo-4-2-(2-methoxyethoxy)ethoxypyrrolidine-1-carboxylate involves a multi-step process that requires precise control over reaction conditions. The use of advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, has been instrumental in achieving high yields and purity. These methods are essential for producing compounds with the desired structural integrity and minimal impurities.

One of the most compelling aspects of this compound is its potential application in the development of kinase inhibitors. Kinases are enzymes that play a critical role in many cellular processes, including cell growth, division, and signal transduction. Inhibiting these enzymes has become a major focus in oncology research, leading to the discovery of numerous anticancer drugs. The structural features of tert-butyl 3-iodo-4-2-(2-methoxyethoxy)ethoxypyrrolidine-1-carboxylate make it an attractive candidate for designing selective kinase inhibitors.

Recent studies have demonstrated the efficacy of pyrrolidine-based compounds in targeting specific kinases associated with various diseases. For instance, modifications to the pyrrolidine core have led to the development of potent inhibitors against tyrosine kinases, which are overexpressed in many cancers. The iodine atom in this compound's structure can be further functionalized to create more complex derivatives with enhanced binding affinity and selectivity.

The role of solubility and bioavailability in drug development cannot be overstated. The methoxyethoxy side chains in tert-butyl 3-iodo-4-2-(2-methoxyethoxy)ethoxypyrrolidine-1-carboxylate contribute to its solubility in both polar and non-polar solvents, facilitating its use in various experimental settings. This property is particularly important for formulating drug candidates that can be administered orally or intravenously.

In addition to its potential as a kinase inhibitor, this compound has shown promise in other therapeutic areas. Researchers have explored its use as a building block for synthesizing more complex molecules with diverse biological activities. The versatility of its structure allows for further derivatization, enabling the creation of novel compounds with tailored properties.

The impact of computational chemistry on drug design has been profound. Advanced computational methods can predict the binding interactions between this compound and biological targets with high accuracy. These predictions help guide synthetic efforts and optimize drug candidates for better efficacy and reduced side effects.

The future prospects for tert-butyl 3-iodo-4-2-(2-methoxyethoxy)ethoxypyrrolidine-1-carboxylate are promising, with ongoing research aimed at expanding its applications in pharmaceuticals. As our understanding of biological mechanisms continues to grow, new opportunities will arise for leveraging this compound's unique properties.

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